Cas no 174063-95-7 (Henicosa-8,10-diynoic acid)

• Product Name: Henicosa-8,10-diynoic acid
• CAS No: 174063-95-7
• MF: C₂₁H₃₄O₂
• MW: 318.493466854095
• MDL: MFCD00190226
• CID: 138647
• PubChem ID: 2759256
• Update Time: 2025-06-14

Henicosa-8,10-diynoic acid Chemical and Physical Properties

Names and Identifiers

• Henicosa-8,10-diynoic acid
• 8,10-Heneicosadiynoic acid
• 8,10-Henicosadiynoicacid
• TIMTEC-BB SBB008780
• 8,10-HENICOSADIYNOIC ACID
• 8,10-HENEICOSADIYNOIC ACID 97%
• 174063-95-7
• AKOS015910825
• 8,10-HENEICOSADIYNOICACID
• SCHEMBL415328
• DTXSID50374708

• MDL： MFCD00190226
• Inchi： 1S/C21H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23/h2-10,15-20H2,1H3,(H,22,23)
• InChI Key： IQQJOZKPAQNXRX-UHFFFAOYSA-N
• SMILES： OC(CCCCCCC#CC#CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 318.25600
• Monoisotopic Mass: 318.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 15
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.946
• Melting Point: 51 °C
• Boiling Point: 474.6°C at 760 mmHg
• Flash Point: 224.7°C
• Refractive Index: 1.487
• PSA: 37.30000
• LogP: 5.94920

Henicosa-8,10-diynoic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• Risk Phrases：R36/37/38

Additional information on Henicosa-8,10-diynoic acid

Research Brief on Henicosa-8,10-diynoic acid (CAS: 174063-95-7): Recent Advances and Applications in Chemical Biology and Medicine

Henicosa-8,10-diynoic acid (CAS: 174063-95-7) is a naturally occurring acetylenic fatty acid that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a bioactive compound with promising anti-inflammatory, antimicrobial, and anticancer properties. This research brief synthesizes the latest findings on Henicosa-8,10-diynoic acid, highlighting its mechanisms of action, synthetic pathways, and emerging applications in drug development.

One of the most notable advancements in the study of Henicosa-8,10-diynoic acid is its identification as a potent modulator of lipid signaling pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound selectively inhibits the activity of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory responses. The study utilized molecular docking simulations and in vitro assays to elucidate the binding interactions between Henicosa-8,10-diynoic acid and the COX-2 active site, providing a structural basis for its anti-inflammatory effects.

In addition to its anti-inflammatory properties, Henicosa-8,10-diynoic acid has shown remarkable antimicrobial activity against drug-resistant bacterial strains. A 2024 study in ACS Infectious Diseases reported that the compound disrupts bacterial membrane integrity by interacting with phospholipid bilayers, leading to cell lysis. This mechanism is particularly relevant in the context of rising antibiotic resistance, as Henicosa-8,10-diynoic acid offers a novel approach to targeting Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA).

The anticancer potential of Henicosa-8,10-diynoic acid has also been a focal point of recent research. Investigations into its effects on cancer cell lines have revealed that the compound induces apoptosis through the activation of caspase-dependent pathways. A 2023 study in Cancer Research highlighted its ability to suppress the proliferation of triple-negative breast cancer cells by downregulating the expression of oncogenic proteins such as survivin and Bcl-2. These findings suggest that Henicosa-8,10-diynoic acid could serve as a scaffold for the development of targeted cancer therapies.

From a synthetic chemistry perspective, advancements in the production of Henicosa-8,10-diynoic acid have facilitated its broader application in research. A recent publication in Organic Letters (2024) described an optimized synthetic route using Sonogashira coupling reactions, which improved the yield and purity of the compound. This methodological innovation is expected to accelerate the exploration of its derivatives and analogs for structure-activity relationship (SAR) studies.

In conclusion, Henicosa-8,10-diynoic acid (CAS: 174063-95-7) represents a versatile and promising compound in chemical biology and medicine. Its multifaceted bioactivities, coupled with recent synthetic breakthroughs, underscore its potential as a lead molecule for therapeutic development. Future research should focus on preclinical validation and the design of derivatives with enhanced pharmacokinetic properties to fully realize its clinical applications.